Cas no 870689-06-8 (PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL-)

• Product Name: PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL-
• CAS No: 870689-06-8
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• MDL: MFCD24760710
• CID: 3518357
• PubChem ID: 57537384
• Update Time: 2025-06-08

PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL-
• 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyridine
• 5-bromo-2-(2,5-dimethylpyrrol-1-yl)-4-methylpyridine
• E92919
• 870689-06-8
• MFCD24760710
• SCHEMBL4243011
• ANGSKLSOBDQMPI-UHFFFAOYSA-N
• AKOS018287494
• CS-0192127

• MDL： MFCD24760710
• Inchi： 1S/C12H13BrN2/c1-8-6-12(14-7-11(8)13)15-9(2)4-5-10(15)3/h4-7H,1-3H3
• InChI Key： ANGSKLSOBDQMPI-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=CC=C2C)=NC=C(Br)C(C)=C1

Computed Properties

• Exact Mass: 264.02621Da
• Monoisotopic Mass: 264.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Additional information on PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL-

Comprehensive Overview of PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL- (CAS No. 870689-06-8)

PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL- (CAS No. 870689-06-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and pyrrole rings, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance biological activity or physicochemical properties.

The compound's 5-bromo and 4-methyl substituents contribute to its reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in the development of small-molecule inhibitors and fluorescent probes, aligning with the growing demand for precision tools in biochemical assays. Its 2,5-dimethyl-1H-pyrrol-1-yl moiety further expands its utility in designing ligands for metal-catalyzed reactions, a hot topic in sustainable chemistry.

In the context of AI-driven drug discovery, PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL- is frequently mentioned in computational studies due to its pharmacophore-like features. Machine learning models often leverage such compounds to predict binding affinities or optimize molecular scaffolds. This aligns with the surge in searches for "AI in chemical synthesis" and "computational chemistry tools," reflecting industry trends toward automation and predictive analytics.

From an SEO perspective, queries like "pyridine derivatives applications" or "CAS 870689-06-8 supplier" are common among researchers sourcing this compound. Its relevance to green chemistry is another trending angle, as scientists seek eco-friendly alternatives for traditional reagents. The compound's stability under mild conditions makes it a candidate for low-waste synthesis, a priority in modern lab practices.

Analytical techniques such as NMR and HPLC are typically employed to verify the purity of PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL-, ensuring compliance with rigorous research standards. Its spectral data is often shared in open-access databases, catering to the rise in "open science initiatives." Additionally, its compatibility with cross-coupling reactions positions it as a staple in catalysis research, another high-traffic topic in academic circles.

In summary, PYRIDINE, 5-BROMO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4-METHYL- exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its multifaceted roles—from drug design to sustainable synthesis—ensure its continued relevance in both industrial and academic settings. As interest grows in tailored molecular architectures, this compound remains a key player in advancing chemical innovation.